N-tert-butyl-1-[(4-cyanophenyl)methyl]pyrrolidine-3-carboxamide

• IUPAC Name: N-tert-butyl-1-[(4-cyanophenyl)methyl]pyrrolidine-3-carboxamide
• InChI: InChI=1S/C17H23N3O/c1-17(2,3)19-16(21)15-8-9-20(12-15)11-14-6-4-13(10-18)5-7-14/h4-7,15H,8-9,11-12H2,1-3H3,(H,19,21)
• InChI Key: TVSZWRCQMUNJKI-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)NC(=O)C1CCN(C1)CC2=CC=C(C=C2)C#N
• Molecular Formula: C17H23N3O
• Molecular Weight: 285.4 g/mol
• CAS No.: 2640976-25-4

Description

“N-tert-butyl-1-[(4-cyanophenyl)methyl]pyrrolidine-3-carboxamide” is a complex organic compound. It contains a pyrrolidine ring, which is a five-membered ring with one nitrogen atom and four carbon atoms. Attached to this ring is a tert-butyl group (a carbon atom bonded to three methyl groups) and a carboxamide group (a carbonyl group attached to an amine). The compound also contains a cyanophenyl group, which is a phenyl group (a ring of six carbon atoms) with a cyanide group attached.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the formation of the pyrrolidine ring, the attachment of the tert-butyl group, and the formation of the carboxamide group. The cyanophenyl group could be introduced through a reaction with a suitable cyanide compound.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The pyrrolidine ring, being a cyclic structure, would contribute to the rigidity of the molecule. The presence of the cyanophenyl group could introduce some planarity into the molecule, while the tert-butyl group could add some bulkiness.

Chemical Reactions Analysis

The chemical reactions that this compound could undergo would depend on its functional groups. The carboxamide group could be involved in acid-base reactions, the cyanophenyl group could undergo reactions typical of aromatic compounds, and the pyrrolidine ring could participate in reactions typical of amines.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, the presence of the carboxamide group could make the compound polar and capable of forming hydrogen bonds, which could affect its solubility in different solvents.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s intended to be used as a drug, its mechanism of action would depend on the biological target it interacts with.

Safety and Hazards

The safety and hazards associated with this compound would depend on its reactivity and biological activity. Proper handling and disposal procedures should be followed to minimize risk.

Future Directions

Future research on this compound could involve studying its potential uses, such as in the development of new drugs or materials. This could involve testing its biological activity, studying its reactivity under different conditions, or modifying its structure to enhance its properties.